Cas no 2171623-86-0 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2171623-86-0
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 6362700
• PubChem ID: 165573491
• Update Time: 2025-05-30

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid
• 2171623-86-0
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1564743

• Inchi： 1S/C25H26N4O5/c1-3-8-20(23(30)27-22-13-21(24(31)32)29(2)28-22)26-25(33)34-14-19-17-11-6-4-9-15(17)16-10-5-7-12-18(16)19/h4-7,9-13,19-20H,3,8,14H2,1-2H3,(H,26,33)(H,31,32)(H,27,28,30)
• InChI Key： GZSNHGJKGGPKEC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=C(C(=O)O)N(C)N=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 123Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Guide to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2171623-86-0)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2171623-86-0) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-protected pyrazole carboxylic acid derivative, plays a crucial role in the development of novel therapeutic agents and bioactive molecules. Its unique structure, combining a fluorenylmethyloxycarbonyl (Fmoc) group with a pyrazole-carboxylic acid moiety, makes it a versatile building block in modern medicinal chemistry.

The growing interest in peptide-based therapeutics and small molecule drug discovery has significantly increased the demand for high-quality intermediates like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid. Researchers frequently search for information about its synthetic applications, solubility properties, and compatibility with solid-phase peptide synthesis (SPPS) protocols. The compound's CAS number 2171623-86-0 serves as a unique identifier in chemical databases and procurement systems.

From a chemical perspective, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid demonstrates excellent stability under standard laboratory conditions. The Fmoc protecting group can be selectively removed under mild basic conditions, making it particularly valuable for stepwise peptide assembly. The pyrazole ring in its structure contributes to the compound's rigidity and potential for forming hydrogen bonds, which are desirable properties in drug design and molecular recognition studies.

Recent advancements in bioconjugation techniques and targeted drug delivery systems have further highlighted the importance of this compound. Many researchers are investigating its potential as a linker molecule for creating antibody-drug conjugates (ADCs) or other biologically active hybrids. The carboxylic acid functionality allows for straightforward amide bond formation with various amines, while the methylated pyrazole provides metabolic stability to the resulting conjugates.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid typically involves multi-step organic transformations starting from commercially available pyrazole derivatives. Quality control measures for this compound include HPLC analysis, mass spectrometry, and NMR spectroscopy to ensure high purity and correct structural identity. Storage recommendations generally suggest keeping the material at 2-8°C in a dry environment to maintain its stability over extended periods.

In the context of current research trends, this compound has gained attention for its potential applications in COVID-19 related drug discovery projects. Several research groups have explored its use as a building block for protease inhibitor development, particularly targeting viral enzymes. The pyrazole-carboxylic acid scaffold has shown promise in creating molecules that can interfere with viral replication mechanisms.

From a commercial perspective, the global market for peptide synthesis reagents and specialty intermediates like 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid continues to expand. Pharmaceutical companies and contract research organizations are increasingly seeking reliable suppliers of this material with consistent quality and proper analytical documentation. The compound's CAS 2171623-86-0 serves as an important reference for procurement specialists and inventory management systems.

Environmental and safety considerations for handling 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Disposal should be conducted in accordance with local regulations for chemical waste management.

Future research directions involving CAS 2171623-86-0 may explore its potential in click chemistry applications or as a component in metal-organic frameworks (MOFs) for catalytic purposes. The compound's versatility and well-characterized properties make it a valuable tool for chemists working in diverse areas from medicinal chemistry to materials science. As synthetic methodologies continue to advance, we can expect to see new applications emerging for this important Fmoc-protected building block.

For researchers considering the use of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-5-carboxylic acid in their projects, it's essential to consult recent literature for optimal reaction conditions and purification methods. The compound's performance may vary depending on the specific peptide synthesis strategy or conjugation protocol being employed. Many peer-reviewed publications have demonstrated successful applications of this material in complex organic transformations and biomolecule modifications.